N-([2,3'-bipyridin]-3-ylmethyl)-2,3-dimethoxybenzamide
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Overview
Description
The description of a chemical compound typically includes its molecular formula, structure, and other identifiers like CAS number. It may also include the class of compounds it belongs to and its applications .
Synthesis Analysis
The synthesis of a compound involves a series of chemical reactions that lead to the formation of the desired compound . The synthesis analysis would involve a detailed examination of the reaction steps, the reagents and conditions used, and the mechanism of each reaction .Molecular Structure Analysis
This involves determining the arrangement of atoms within a molecule and the type of bonds between them . Techniques such as X-ray crystallography, NMR spectroscopy, and computational methods are often used .Chemical Reactions Analysis
This involves studying the reactions that the compound can undergo. Factors such as the compound’s reactivity, stability, and the conditions under which it reacts are considered .Physical And Chemical Properties Analysis
This involves studying properties such as the compound’s melting point, boiling point, solubility, and reactivity . Techniques such as spectroscopy and chromatography might be used.Scientific Research Applications
Organic Chemistry: Ligand Design
N-([2,3’-bipyridin]-3-ylmethyl)-2,3-dimethoxybenzamide: is a bipyridine derivative, which is often used as a ligand in transition-metal catalysis . Its structure allows it to bind strongly to metal centers, influencing the reactivity and selectivity of the catalytic process. This makes it valuable for developing new catalytic systems in organic synthesis.
Material Science: Supramolecular Structures
In material science, this compound can contribute to the creation of supramolecular architectures . Its ability to engage in pi-pi interactions and coordinate with metals can lead to the development of novel materials with unique electronic and structural properties.
Medicinal Chemistry: Drug Design
Bipyridine derivatives are known to be precursors for biologically active molecules . The specific structure of N-([2,3’-bipyridin]-3-ylmethyl)-2,3-dimethoxybenzamide could be exploited in medicinal chemistry for the design of new drugs, potentially offering therapeutic benefits.
Environmental Science: Nuclear Waste Management
The compound’s ability to form complexes with various metals can be applied in environmental science, particularly in the separation processes of spent nuclear fuel . Its chelating properties may help in the efficient extraction and management of radioactive materials.
Analytical Chemistry: Chemosensors
In analytical chemistry, bipyridine derivatives can act as chemosensors . The compound could be used to develop sensors that detect specific substances or ions, aiding in environmental monitoring and diagnostic assays.
Electrochemistry: Redox Reactions
Lastly, in the field of electrochemistry, such derivatives can be utilized as mediators in electrocatalysis . Their electrochemical stability and ability to undergo redox reactions make them suitable for applications in energy storage and conversion devices.
Mechanism of Action
Target of Action
It’s worth noting that bipyridine derivatives have been studied for their potential therapeutic applications in various diseases .
Mode of Action
Organoplatinum(ii) complexes, which include bipyridine ligands, are known to interact with dna structures . The specific interactions of this compound with its targets, and the resulting changes, are yet to be elucidated.
Biochemical Pathways
The study of metabolic pathways and their interactions with various compounds is a significant area of research .
Pharmacokinetics
Pharmacokinetics is a crucial aspect of drug development, as it influences the bioavailability and efficacy of a compound .
Result of Action
The compound’s potential therapeutic applications suggest it may have significant biological effects .
Action Environment
Factors such as ph, temperature, and the presence of other molecules can significantly influence the action of a compound .
Safety and Hazards
Future Directions
properties
IUPAC Name |
2,3-dimethoxy-N-[(2-pyridin-3-ylpyridin-3-yl)methyl]benzamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H19N3O3/c1-25-17-9-3-8-16(19(17)26-2)20(24)23-13-15-7-5-11-22-18(15)14-6-4-10-21-12-14/h3-12H,13H2,1-2H3,(H,23,24) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZPEOVEKSXWVNNB-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=CC(=C1OC)C(=O)NCC2=C(N=CC=C2)C3=CN=CC=C3 |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H19N3O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
349.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-([2,3'-bipyridin]-3-ylmethyl)-2,3-dimethoxybenzamide |
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